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Compound of Interest

Compound Name: Pravastatin lactone

Cat. No.: B020420

Essential Safety and Handling Guide for
Pravastatin Lactone

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety,
operational, and disposal information for Pravastatin lactone, a metabolite of the cholesterol-
lowering drug Pravastatin.

Personal Protective Equipment (PPE)

While Pravastatin lactone is not classified as a hazardous substance by all sources, it may be
harmful if swallowed, inhaled, or absorbed through the skin, and can cause irritation to the eyes
and respiratory tract.[1][2] Therefore, adherence to the following PPE guidelines is crucial.
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Protection Type Equipment Standard/Specification

Tightly fitting safety goggles NIOSH (US) or EN 166 (EU)

Eye/Face Protection o7 i
with side-shields approved[1][3][4]

Chemical-resistant gloves o
EU Directive 89/686/EEC and

Skin Protection (inspect before use) and ]
EN 374 compliant gloves[3][4]

impervious clothing

Not generally required with
Respiratory Protection adequate ventilation. For dust, N95 (US) or P1 (EN 143)[1]

use a dust mask.

Lab coat or other protective )
. ) ] Select based on concentration
Body Protection clothing appropriate for the
task and amount of substance[1]
as

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Pravastatin lactone from receipt to disposal minimizes
risks and ensures a safe laboratory environment.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5]

o Recommended long-term storage temperature is -20°C.[6] Stock solutions should be stored
at -80°C for up to 6 months or -20°C for up to one month, protected from light.[7]

2. Preparation and Handling:

e Handle Pravastatin lactone in a well-ventilated area, preferably in a chemical fume hood to
avoid dust formation and inhalation.[1][3]

» Don all required PPE as outlined in the table above before handling.

¢ Avoid direct contact with skin and eyes.[1][3]
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» Do not eat, drink, or smoke in the handling area.[2]
3. In Case of Exposure or Spill:

 Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek immediate medical attention.[1][4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Consult a physician if irritation persists.[1][4]

o Eye Contact: Flush eyes with water for at least 15 minutes as a precaution. Seek medical
advice.[1][4]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][3][4]

o Spill: Evacuate the area. Wear appropriate PPE. Prevent further leakage if safe to do so.
Sweep up the spilled solid, avoiding dust generation, and place it in a suitable, closed
container for disposal.[1]

Disposal Plan

Proper disposal of Pravastatin lactone and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Unused Material: Excess and expired Pravastatin lactone should be offered to a licensed
hazardous material disposal company.[4][8]

o Contaminated Waste: Dispose of contaminated gloves, lab coats, and other materials in the
same manner as the unused product.[1]

o Disposal Method: The product may be incinerated in a chemical incinerator equipped with an
afterburner and scrubber.[4][8]

e Regulations: Ensure that all federal, state, and local environmental regulations regarding
waste disposal are strictly followed.[4][8]
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o Transportation: Pravastatin lactone is not regulated as dangerous goods for transport
(DOT, IATA, IMDG).[1][8]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Pravastatin lactone in

a laboratory setting.
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Safe Handling Workflow for Pravastatin Lactone
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Caption: Workflow for the safe handling of Pravastatin lactone.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b020420?utm_src=pdf-body-img
https://www.benchchem.com/product/b020420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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